Cas no 19241-18-0 (2,4,5-Trimethylphenyl isothiocyanate)

2,4,5-Trimethylphenyl isothiocyanate structure
19241-18-0 structure
Product Name:2,4,5-Trimethylphenyl isothiocyanate
CAS No:19241-18-0
MF:C10H11NS
MW:177.266041040421
MDL:MFCD00041065
CID:181361
PubChem ID:140501
Update Time:2025-04-19

2,4,5-Trimethylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-isothiocyanato-2,4,5-trimethyl-
    • 2,4,5-Trimethylphenyl isothiocyanate
    • 1-isothiocyanato-2,4,5-trimethylbenzene
    • [(2,4,6-Trimethyl-phenylcarbamoyl)-methyl]-carbamicacidtert-butylester
    • J-012441
    • 19241-18-0
    • SCHEMBL8476482
    • 2,4,5-trimethylphenyl-isothiocyanate
    • FT-0637815
    • DTXSID10172828
    • MFCD00041065
    • A813568
    • 1-Isothiocyanato-2,4,5-trimethylbenzene #
    • Benzene, 1-isothiocyanato-2,4,5-trimethyl-
    • AKOS006343932
    • 2,4,5-Trimethylphenylisothiocyanate
    • 2,4,5-Trimethylphenyl isothiocyate, 99%
    • MDL： MFCD00041065
    • Inchi： 1S/C10H11NS/c1-7-4-9(3)10(11-6-12)5-8(7)2/h4-5H,1-3H3
    • InChI Key： STZONCTUVBZNCF-UHFFFAOYSA-N
    • SMILES： S=C=NC1=CC(C)=C(C)C=C1C

Computed Properties

  • Exact Mass: 177.06100
  • Monoisotopic Mass: 177.06122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4
  • XLogP3: 4.4

Experimental Properties

  • Density: 1
  • Melting Point: 22 °C
  • Boiling Point: 150 °C
  • Flash Point: 138 °C
  • PSA: 44.45000
  • LogP: 3.34610

2,4,5-Trimethylphenyl isothiocyanate Security Information

  • Hazardous Material transportation number：UN 2811
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36/37/39
  • Risk Phrases：R20/21/22
  • HazardClass：IRRITANT-HARMFUL

2,4,5-Trimethylphenyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4,5-Trimethylphenyl isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
009585-1g
2,4,5-Trimethylphenyl isothiocyanate
 19241-18-0 99%
1g
 ￡15.00 2022-03-01
Fluorochem
009585-5g
2,4,5-Trimethylphenyl isothiocyanate
 19241-18-0 99%
5g
 ￡74.00 2022-03-01
abcr
AB149680-5 g
2,4,5-Trimethylphenyl isothiocyanate, 99%; .
 19241-18-0 99%
5g
 €165.50 2023-06-23
TRC
T899118-50mg
2,4,5-Trimethylphenyl isothiocyanate
 19241-18-0
50mg
 $ 50.00 2022-06-02
TRC
T899118-100mg
2,4,5-Trimethylphenyl isothiocyanate
 19241-18-0
100mg
 $ 65.00 2022-06-02
TRC
T899118-500mg
2,4,5-Trimethylphenyl isothiocyanate
 19241-18-0
500mg
 $ 80.00 2022-06-02
abcr
AB149680-5g
2,4,5-Trimethylphenyl isothiocyanate, 99%; .
 19241-18-0 99%
5g
 €165.50 2025-02-17
A2B Chem LLC
AB13751-5g
Benzene, 1-isothiocyanato-2,4,5-trimethyl-
 19241-18-0 99%
5g
 $167.00 2024-04-20
Ambeed
A714803-5g
2,4,5-Trimethylphenylisothiocyanate
 19241-18-0 99%
5g
 $119.0 2024-08-03

2,4,5-Trimethylphenyl isothiocyanate Related Literature

Related Categories

19241-18-0 (2,4,5-Trimethylphenyl isothiocyanate) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited